Cas no 115770-26-8 (3-(5-dodecylthiophen-2-yl)prop-2-enoic acid)

• Product Name: 3-(5-dodecylthiophen-2-yl)prop-2-enoic acid
• CAS No: 115770-26-8
• MF: C₁₉H₃₀O₂S
• MW: 322.505304813385
• CID: 2613751
• PubChem ID: 71338727
• Update Time: 2025-04-21

3-(5-dodecylthiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-dodecylthiophen-2-yl)prop-2-enoic acid
• DTXSID50766260
• 115770-26-8

• Inchi： 1S/C19H30O2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-14-18(22-17)15-16-19(20)21/h13-16H,2-12H2,1H3,(H,20,21)
• InChI Key： SQJYPWNZXCWLQB-UHFFFAOYSA-N
• SMILES： S1C(C=CC(=O)O)=CC=C1CCCCCCCCCCCC

Computed Properties

• Exact Mass: 322.19665137Da
• Monoisotopic Mass: 322.19665137Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 65.5Ų